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Introduction
CCT374705 is a potent and orally bioavailable small molecule inhibitor of B-cell lymphoma 6

(BCL6). BCL6 is a transcriptional repressor protein that acts as an oncogenic driver in various

lymphomas, including Diffuse Large B-cell Lymphoma (DLBCL). By inhibiting the protein-

protein interaction between BCL6 and its corepressors, CCT374705 reactivates the expression

of BCL6 target genes, leading to anti-proliferative effects in lymphoma cells. These application

notes provide a summary of the administration of CCT374705 in preclinical animal models of

lymphoma, based on available research, to guide fellow researchers in their study design.

BCL6 Signaling Pathway in Lymphoma
The B-cell lymphoma 6 (BCL6) protein is a master regulator of gene expression, primarily

functioning as a transcriptional repressor. In normal germinal center B-cells, BCL6 is essential

for proliferation and somatic hypermutation. However, its dysregulation is a key driver in the

pathogenesis of DLBCL. BCL6 exerts its effects by recruiting corepressor complexes

(containing proteins like SMRT, NCOR, and BCOR) to target gene promoters, thereby silencing

the expression of genes involved in crucial cellular processes.

Key downstream targets of BCL6-mediated repression in lymphoma include:
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Tumor Suppressors: TP53 (p53) and CDKN1A (p21), which are critical for cell cycle arrest

and apoptosis in response to cellular stress.

DNA Damage Response Genes: ATR and CHEK1, which are involved in sensing and

repairing DNA damage.

Regulators of B-cell Receptor (BCR) Signaling: PTPROt, a phosphatase that negatively

regulates SYK, a key kinase in the BCR signaling pathway. By repressing PTPROt, BCL6

enhances tonic BCR signaling, which is a survival pathway for some DLBCL subtypes.[1]

Differentiation Factors: PRDM1 (Blimp-1), a master regulator of plasma cell differentiation.

By inhibiting the interaction between BCL6 and its corepressors, CCT374705 effectively

reverses this transcriptional repression, leading to the re-expression of these target genes.

This, in turn, can induce cell cycle arrest, apoptosis, and attenuation of pro-survival signaling

pathways in lymphoma cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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